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Compound of Interest

Compound Name: (Rac)-Epoxiconazole

Cat. No.: B601465

This technical guide provides a comprehensive overview of the synthesis and stereochemistry
of (rac)-epoxiconazole, a broad-spectrum triazole fungicide. The document is intended for
researchers, scientists, and professionals in the fields of drug development and agrochemistry.
It details the stereoisomeric configurations of epoxiconazole, their differential biological
activities, and a plausible synthetic pathway to the racemic mixture.

Stereochemistry of Epoxiconazole

Epoxiconazole possesses two chiral centers located at the C2 and C3 positions of the oxirane
ring, giving rise to four possible sterecisomers, which exist as two pairs of enantiomers. The
commercial fungicide is primarily a racemic mixture of the cis-diastereomers, specifically the
(2R,3S) and (2S,3R) enantiomers.[1][2] The IUPAC name for the racemic mixture is
(2RS,3SR)-1-[3-(2-chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl]-1H-1,2,4-triazole.[1]

The spatial arrangement of the substituents on the oxirane ring significantly influences the
biological activity of the stereoisomers. Research has indicated that the (2S,3R)-enantiomer
exhibits significantly higher fungicidal activity against pathogenic fungi, while the (2R,3S)-
enantiomer is more active in regulating plant growth.[3] Despite the potential for developing
more effective, single-enantiomer fungicides, most commercial epoxiconazole products remain
racemic mixtures.[3]

Below is a diagram illustrating the relationship between the different stereocisomers of
epoxiconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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